Cas no 51333-75-6 (2-(methylthio)phenyl isothiocyanate)
51333-75-6 structure
Product Name:2-(methylthio)phenyl isothiocyanate
CAS No:51333-75-6
MF:C8H7NS2
MW:181.27787899971
MDL:MFCD00041061
CID:89636
PubChem ID:142840
Update Time:2025-04-18
2-(methylthio)phenyl isothiocyanate Chemical and Physical Properties
Names and Identifiers
-
- 2-(methylthio)phenyl isothiocyanate
- 1-isothiocyanato-2-methylsulfanylbenzene
- 2-(methylthio)-phenyl-isothiocyanate
- 1-Isothiocyanato-2-(methylsulfanyl)benzene #
- SCHEMBL1457530
- DTXSID50199332
- MFCD00041061
- AKOS006222731
- 51333-75-6
- 1-Isothiocyanato-2-(methylsulfanyl)benzene
- 2-(Methylthio)phenyl isothiocyanate, 97%
- (1S)-1,7,7-Trimethylbicyclo[2.2.1]hept-2-en-2-ylboronicacid
- A828539
- 1-isothiocyanato-2-methylsulfanyl-benzene
- FT-0608868
- BS-22767
- 1-isothiocyanato-2-(methylthio)benzene
- BP-10416
- 2-(METHYLTHIO)PHENylisoTHIOCYANATE
- DTXCID80121823
- DB-019525
- G86140
-
- MDL： MFCD00041061
- Inchi： 1S/C8H7NS2/c1-11-8-5-3-2-4-7(8)9-6-10/h2-5H,1H3
- InChI Key： SIODOISHDGRELW-UHFFFAOYSA-N
- SMILES： S(C)C1C=CC=CC=1N=C=S
- BRN： 3243502
Computed Properties
- Exact Mass: 181.00200
- Monoisotopic Mass: 181.002
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.8
- Topological Polar Surface Area: 69.8A^2
Experimental Properties
- Color/Form: liquid
- Density: 1.227 g/mL at 25 °C(lit.)
- Boiling Point: 149-150 °C10 mm Hg(lit.)
- Flash Point: >230 °F
- Refractive Index: n20/D 1.695(lit.)
- PSA: 69.75000
- LogP: 3.14280
- Sensitiveness: Moisture Sensitive
- Solubility: Hydrolyzable
2-(methylthio)phenyl isothiocyanate Security Information
- Hazardous Material transportation number：UN 3265 8/PG 2
- WGK Germany：3
- Hazard Category Code： 34
- Safety Instruction： S26-S36/37/39-S45
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：II
- Safety Term：6.1
- Packing Group：II
- Risk Phrases：R20/21/22; R36/37/38
- Packing Group：II
- Hazard Level：6.1
2-(methylthio)phenyl isothiocyanate Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-(methylthio)phenyl isothiocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M223690-100mg |
2-(Methylthio)phenyl Isothiocyanate |
51333-75-6 | 100mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M223690-500mg |
2-(Methylthio)phenyl Isothiocyanate |
51333-75-6 | 500mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M223690-1g |
2-(Methylthio)phenyl Isothiocyanate |
51333-75-6 | 1g |
$ 135.00 | 2022-06-04 | ||
| Apollo Scientific | OR322221-2g |
2-(Methylthio)phenyl isothiocyanate |
51333-75-6 | 2g |
£98.00 | 2023-09-02 | ||
| abcr | AB150006-2 g |
2-(Methylthio)phenyl isothiocyanate, 99%; . |
51333-75-6 | 99% | 2 g |
€163.80 | 2023-07-20 | |
| abcr | AB150006-10 g |
2-(Methylthio)phenyl isothiocyanate, 99%; . |
51333-75-6 | 99% | 10 g |
€480.00 | 2023-07-20 | |
| BAI LING WEI Technology Co., Ltd. | 106172-1G |
2-(Methylthio)phenyl isothiocyanate, 99% |
51333-75-6 | 99% | 1G |
￥ 447 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 106172-5G |
2-(Methylthio)phenyl isothiocyanate, 99% |
51333-75-6 | 99% | 5G |
￥ 1928 | 2022-04-26 | |
| Fluorochem | 009542-1g |
2-(Methylthio)phenyl isothiocyanate |
51333-75-6 | 99% | 1g |
￡17.00 | 2022-03-01 | |
| Fluorochem | 009542-5g |
2-(Methylthio)phenyl isothiocyanate |
51333-75-6 | 99% | 5g |
￡63.00 | 2022-03-01 |
2-(methylthio)phenyl isothiocyanate Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
51333-75-6 (2-(methylthio)phenyl isothiocyanate) Related Products
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